Cas no 1207040-30-9 (1-(4-chlorophenyl)-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207040-30-9
• MF: C₁₇H₁₅ClN₄OS
• MW: 358.845200777054
• CID: 5394347
• Update Time: 2025-05-21

1-(4-chlorophenyl)-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-[[4-(methylthio)phenyl]methyl]-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H15ClN4OS/c1-24-15-8-2-12(3-9-15)10-19-17(23)16-11-22(21-20-16)14-6-4-13(18)5-7-14/h2-9,11H,10H2,1H3,(H,19,23)
• InChI Key： GUQCCXBXDIRCCC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=C(C(NCC2=CC=C(SC)C=C2)=O)N=N1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.31±0.46(Predicted)

Additional information on 1-(4-chlorophenyl)-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide

1-(4-Chlorophenyl)-N-{[4-(Methylsulfanyl)phenyl]methyl}-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound 1-(4-chlorophenyl)-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide, identified by the CAS No. 1207040-30-9, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring with substituted phenyl groups and a methylsulfanyl moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery and material science due to their versatile reactivity and stability. The presence of the triazole ring in this compound suggests potential applications in areas such as catalysis, polymer chemistry, and medicinal chemistry. Additionally, the substitution patterns on the phenyl rings—specifically the 4-chloro and 4-methylsulfanyl groups—contribute to its electronic and steric properties, making it a valuable substrate for further chemical modifications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and cyclization steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazole ring while maintaining control over stereochemistry.

In terms of biological activity, this compound has shown promise in preliminary assays targeting specific enzymes and receptors. The methylsulfanyl group is known to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Furthermore, the chloro-substituted phenyl group enhances lipophilicity, potentially improving bioavailability when administered as a drug candidate.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interaction with biological targets. Molecular docking studies have revealed favorable binding affinities with certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating signaling pathways associated with inflammation and neurodegenerative disorders.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalytic systems or as a ligand in metal-organic frameworks (MOFs). These applications are particularly relevant in the context of sustainable chemistry and green energy technologies.

In conclusion, CAS No. 1207040-30-9, or 1-(4-chlorophenyl)-N-{[4-(methylsulfanyl)phenyl]methyl}-1H-1,2,3-triazole-4-carboxamide, represents a versatile molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior and biological relevance, positioning it as a valuable tool for future innovations in science and medicine.